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Executive Summary

H-Lys(Z)-OMe.HCI (Methyl N-epsilon-(benzyloxycarbonyl)-L-lysinate hydrochloride, CAS:
27894-50-4) is a critical intermediate in solution-phase peptide synthesis. Its utility lies in the
orthogonal protection strategy: the Z (Cbz) group on the

-amine remains stable under acidic conditions (e.g., TFA) used to remove Boc groups, and the
Methyl Ester (OMe) protects the C-terminus while allowing for facile saponification or
hydrazinolysis.

Precise determination of Specific Optical Rotation (

) is the primary non-destructive method for validating the enantiomeric purity and identity of this
compound before it enters complex synthetic pathways. This guide provides authoritative
reference values, comparative performance analysis against alternative protecting groups, and
a self-validating experimental protocol.

Core Reference Data: Optical Rotation Standards

The specific rotation of H-Lys(Z)-OMe.HCI is highly sensitive to solvent choice and
concentration. The industry-standard quality attribute (CQA) relies on water as the solvent due

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7803113#bc-rfq
https://www.benchchem.com/product/b7803113/docs?utm_src=pdf-body#technical-reference-optical-rotation-purity-standards-for-h-lys-z-ome-hcl
https://www.benchchem.com/product/b7803113/docs?utm_src=pdf-body#technical-reference-optical-rotation-purity-standards-for-h-lys-z-ome-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

to the high solubility of the hydrochloride salt.

Table 1: Consensus Reference Values (

)
Specific Concentration
Source | Grade  Rotation ( ( Solvent Tolerance
) )
Sigma-Aldrich Water (
+14.5° 2.0 g/100mL +0.5°
(HPLC Grade) )
Thermo Fisher water (
- +15.0° 2.0 g/100mL +1.0°
(Scientific) )
AK Scientific Water (
+14.0° to +16.0° 2.0 g/100mL Range
(Reagent) )
Literature Water (
+14.5° 2.0 g/100mL +0.5°
Consensus

Critical Note: Deviations below +14.0° often indicate partial racemization (presence of D-isomer)

or hydrolysis of the methyl ester. Values significantly higher than +16.0° may suggest

contamination with unreacted starting materials or solvent entrapment affecting the weight-

corrected calculation.

Comparative Analysis: Performance vs. Alternatives

In peptide synthesis design, selecting H-Lys(Z)-OMe.HCI involves trading off deprotection

conditions against stability. Below is a functional comparison with its primary alternatives: H-
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Lys(Boc)-OMe and the free acid H-Lys(Z)-OH.

Tahle 2- Orthngnnal (‘,nmpatihility Matrix

H-Lys(Boc)-
H-Lys(Z)-OMe.HCI H-Lys(Z)-OH
Feature ] OMe.HCI .
(Subject) . (Alternative 2)
(Alternative 1)
) ] ) Boc (tert-
Side-Chain Protection  Z (Benzyloxycarbonyl) Z (Benzyloxycarbonyl)
Butyloxycarbonyl)
) - Stable (Allows Boc Unstable (Cleaved by
Acid Stability (TFA) Stable
removal elsewhere) TFA)
Catalytic
Deprotection Method Hydrogenation ( Acid (TFA/HCI) Hydrogenation / HF
) or HF
) Methyl Ester Methyl Ester Free Acid
C-Terminus
(Protected) (Protected) (Unprotected)
Intermediate for Z-
Intermediate for Boc- ) C-terminal residue or
] ) chemistry (less ]
Primary Use Case chemistry or fragment solution phase
) common) or )
condensation. coupling.

orthogonal couplings.

Why Choose H-Lys(Z)-OMe.HCI?

» Orthogonality: Unlike the Boc-derivative, the Z-group allows you to use TFA to deprotect the
N-alpha of an incoming amino acid without stripping the side-chain protection of the Lysine.

e Solubility: The HCI salt form provides superior solubility in water and polar organic solvents
(DMF, DMSO) compared to the free base forms, facilitating accurate polarimetry and smooth
coupling reactions.

Experimental Protocol: Self-Validating Polarimetry

To replicate the reference values (
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), you must control for the hygroscopic nature of the HCI salt. Moisture absorption increases the
sample mass without contributing to rotation, artificially lowering the calculated

Workflow Diagram: Quality Control Pipeline

Click to download full resolution via product page

Figure 1: Step-by-step Quality Control workflow for validating H-Lys(Z)-OMe.HCI purity.

Detailed Methodology
¢ Drying (Critical Step):

o The HCI salt is hygroscopic. Dry the sample in a vacuum desiccator over

or silica gel for at least 24 hours at room temperature before weighing.

o Validation: If drying is skipped, a "pure"” sample may read
simply due to 5-7% water weight.

e Sample Preparation:

[¢]

Weigh exactly 200 mg (0.200 g) of the dried sample.

Transfer to a 10 mL Class A volumetric flask.

o

o

Dissolve in degassed, deionized water. Make up to the mark.

[¢]

Resulting Concentration (

): 2.0 g/100 mL.
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e Measurement:
o Instrument: Digital Polarimeter with Sodium D-line lamp (589 nm).
o Cell Path Length (

): 1.0 dm (100 mm).

o Temperature: Thermostat cell to

o Blanking: Zero the instrument with the same pure water used for dissolution.
» Calculation:
o Where

= observed rotation (degrees).
o = path length (dm).

o = concentration ( g/100 mL).

Example: If observed

Chemical Stability & Pathway Visualization

Understanding where H-Lys(Z)-OMe.HCI fits in a synthesis pathway ensures correct usage.
The diagram below illustrates its stability profile against common reagents.
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Figure 2: Stability profile of H-Lys(Z)-OMe.HCI. Green indicates stability (ideal for orthogonal
steps), Red/Yellow indicate transformation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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